7-(9H-Fluoren-9-ylmethoxycarbonyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid

• IUPAC Name: 7-(9H-fluoren-9-ylmethoxycarbonyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid
• InChI: InChI=1S/C21H18N4O4/c26-20(27)18-9-24-12-22-23-19(24)10-25(18)21(28)29-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17-18H,9-11H2,(H,26,27)
• InChI Key: DYPKFPSVNADVRM-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(CC2=NN=CN21)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Molecular Formula: C21H18N4O4
• Molecular Weight: 390.4 g/mol

Description

This compound is a part of the triazolopyrazine family. Triazolopyrazines are heterocyclic compounds that have been identified as potent ligands for numerous receptors. They are used in medicinal chemistry and have shown versatile biological activities.

Synthesis Analysis

The synthesis of similar compounds involves the use of commercially available nonexpensive reagents. The methods provide quick and multigram access to the target derivatives. A method for synthesizing a similar compound, 3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazol[4,3-a]pyrazine hydrochloride, has been described in a patent.

Molecular Structure Analysis

Triazolopyrazines are five-membered heterocycles with three nitrogen atoms and two carbon atoms. There exist two tautomeric forms of triazole, i.e., 1,2,3-triazole and 1,2,4-triazole, depending upon the position of the nitrogen atoms in the rings.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of triazolopyrazines have been elaborated in various studies. These reactions provide quick and multigram access to the target derivatives starting from commercially available nonexpensive reagents.

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. This compound is a relatively new chemical entity and research is ongoing to identify its specific targets and their roles .

Mode of Action

It is known that the compound contains a fluoren-9-ylmethoxycarbonyl (fmoc) group , which is commonly used in peptide synthesis as a protective group for amino acids . The presence of this group suggests that the compound may interact with its targets through mechanisms involving peptide interactions .

Pharmacokinetics

The compound is known to be a crystalline solid and is stable at room temperature , which may influence its bioavailability.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound is stable at room temperature , suggesting that it may retain its activity under normal storage conditions.

Future Directions

The potential of further synthetic application of the library members for medicinally oriented synthesis has been shown. An approach based on creating compound collections containing “privileged scaffolds” may eliminate a number of problems featured by commercial compound libraries.